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Compound of Interest |

Compound Name: Perfluorohexene-2
CAS No.: 1584-00-5
Cat. No.: B074973
- 7

Executive Summary & Chemical Identity

Warning: Do not confuse Perfluorohexene-2 (an olefin,

) with Perfluorohexane (saturated,

)

While both are fluorinated fluids used for heat transfer and solvent applications,
Perfluorohexene-2 contains a carbon-carbon double bond. This feature imparts specific
chemical reactivities—patrticularly with nucleophiles (like amines)—that saturated fluorocarbons
do not possess.

o CAS Number: 355-66-8 (Isomer specific) / Mixture variants exist.
o Key Characteristic: Low surface tension, high density, non-flammable.
e Primary Compatibility Risks:

o Swelling: In fluorinated elastomers (FKM/Viton®).

o Extraction: Of plasticizers in flexible hydrocarbon plastics.

o Nucleophilic Attack: Chemical reaction with amine-cured seals or additives.
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Tier 1: Rapid Triage (Material Compatibility Matrix)

Use this "Traffic Light" system for immediate material selection.

| O-Ri ael hing)[1]

Material Compatibility

Technical Notes

EPDM (Ethylene Propylene) @ Excellent

Chemically dissimilar to PFH-
2. Minimal swelling. Best

choice for pure PFH-2 service.

Silicone (VMQ) Caution

Generally compatible, but
PFH-2 can extract low-
molecular-weight siloxanes,
causing shrinkage or "haze" in
the fluid.

Nitrile (NBR/Buna-N) Caution

Risk of plasticizer extraction.
Hardening and shrinkage may

occur over time.

FKM (Viton® A/B) @ Incompatible

High Swelling Risk. Fluorinated
solvents have similar solubility
parameters to FKM, causing
rapid volume expansion
(>10%).

FFKM (Kalrez®) Conditional

Better than FKM, but specific
grades can still swell. Consult
manufacturer data for

"perfluoro-solvent" grades.[1]

Plastics (Tanks, Fittings, Housings)[3]
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Material Compatibility Technical Notes

Universal compatibility. No
PTFE (Teflon®) @ Excellent _ _
swelling or reaction.

High structural integrity.[2]

PEEK @ Excellent _
Ideal for manifolds.
Generally stable. Slight
HDPE / PP @ Good permeation possible over long
durations.
Stress Cracking Risk. PFH-2 is
) a stress-cracking agent for
Polycarbonate (PC) @ Restricted

amorphous polymers under

load.

High risk of crazing and
Acrylic (PMMA) @ Restricted clouding. Avoid in optical

windows exposed to PFH-2.

Rapid hardening due to
PVC (Flexible) @ Incompatible plasticizer extraction. Tubing
will turn brittle and crack.

Tier 2: Deep Dive (Mechanisms of Failure)

Understanding why a material fails allows you to mitigate risks in novel experimental setups.

Mechanism A: Solubility Parameter Matching (The "Like
Dissolves Like" Trap)

Fluorinated fluids (PFH-2) have high solubility parameters for other fluorinated materials.
o The Trap: Researchers often assume "Viton is the best rubber.”

o The Reality: In a fluorinated solvent, Viton acts like a sponge. It absorbs the solvent, swelling
significantly. This leads to O-ring extrusion, mechanical failure, and leaks.
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Mechanism B: Plasticizer Extraction

PFH-2 is an excellent solvent for small organic molecules.

e The Process: Flexible PVC and standard NBR rely on phthalates or oils to stay soft. PFH-2
dissolves these additives but not the polymer backbone.

e The Result: The fluid stays clear, but the tubing/seal shrinks, hardens, and eventually cracks
under vibration.

Mechanism C: Nucleophilic Attack (The Olefin Factor)

Unlike saturated FC-72 or Fluorinert™, PFH-2 has a double bond (

).

e The Reaction: This bond is electron-deficient. It reacts with strong nucleophiles, particularly
primary and secondary amines.

e Impact: If your system uses amine-cured epoxies or seals, PFH-2 can chemically degrade
them, generating fluoride ions and hydrofluoric acid (HF) byproducts.

Decision Logic for Material Selection
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Start: Select Material for PFH-2

Is it an Elastomer?

Is it Highly Plasticized?
(e.g., Flex PVC, NBR)

Recommendation:

Recommendation: . : :
STOP: Stress Cracking Risk Use PTFE, PEEK, or HDPE

Use EPDM or PTFE-Encapsulated STOP: Extraction/Shrinkage Risk

Click to download full resolution via product page

Figure 1: Decision tree for selecting materials compatible with Perfluorohexene-2. Note the
specific exclusions for fluorinated elastomers and amorphous plastics.

Tier 3: Experimental Protocols (Self-Validation)

Do not rely solely on charts. Every batch of rubber varies. Perform this validation test before

critical experiments.
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Protocol: 72-Hour Immersion Test (Adapted from ASTM
D543)

Objective: Quantify swelling and weight change to determine suitability.
Materials Needed:
» Precision balance (0.0001g resolution).
e Micrometer or Caliper.
¢ Glass vial with airtight cap (PFH-2 is volatile).
o Sample material (O-ring or coupon).
Workflow:
» Baseline Measurement:
o Clean and dry the sample.
o Measure Volume (

) or dimensions (Thickness/Diameter).

o Measure Weight (

e Immersion:
o Fully submerge sample in PFH-2.
o Seal vial tightly.
o Store at operating temperature (not just room temp) for 72 hours.

e Post-Exposure Measurement:
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o Remove sample and quickly blot dry (do not let it air dry completely, as volatile fluid will
evaporate, masking swelling).

o Immediately measure Weight (

) and Dimensions.

e Recovery (Optional but Recommended):
o Let sample dry in air for 24 hours.
o Measure Weight (

). If

, plasticizers were extracted.
Calculation:
Acceptance Criteria:
e < 3%: Excellent (Green).
e 3% - 10%: Usable for static seals; monitor for leaks (Yellow).

e > 10%: Failed. Do not use for dynamic seals (Red).

2. Submerge in PFH-2 3. Blot Dry &

ry
(Sealed Vial, 72h) " | Measure Immediately (Tf) 4. Calculate % Change w

4

\

1. Weigh & Measure (T0)

\

Click to download full resolution via product page
Figure 2: Simplified workflow for the ASTM D543 immersion test.

Frequently Asked Questions (Troubleshooting)

Q: My Tygon® tubing turned cloudy and stiff after using PFH-2. Why? A: You likely used a
PVC-based Tygon. PFH-2 extracted the plasticizers (phthalates) that keep the tubing flexible.
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The cloudiness is micro-voids forming where the plasticizer used to be. Solution: Switch to
chemically resistant tubing like Tygon® 2375 or PTFE-lined tubing.

Q: | replaced my seals with "High-Grade" Viton, but they are still leaking. Is the fluid defective?
A: The fluid is fine; the material choice is wrong. "High-grade" Viton (FKM) contains high
fluorine content. Because PFH-2 is also highly fluorinated, it absorbs into the Viton, causing it
to swell and extrude out of the groove. Solution: Switch to EPDM seals for pure PFH-2
applications.

Q: Can | use PFH-2 in a system that previously contained silicone oil? A: Be very careful. PFH-
2 is heavier (denser) than silicone oil and immiscible. However, it can absorb residual low-
molecular-weight silicones. If you don't clean the system thoroughly, you may form a gummy
residue or haze. Flush the system with a mutual solvent (like isopropyl alcohol, if compatible
with your seals) before introducing PFH-2.
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Disclaimer: This guide is for research purposes only. Users must perform their own validation
as material formulations (especially elastomers) vary by manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: Perfluorohexene-2 (PFH-2)
Compatibility Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b074973#perfluorohexene-2-material-compatibility-
with-elastomers-and-plastics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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